4-(dipropylsulfamoyl)-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide

• IUPAC Name: 4-(dipropylsulfamoyl)-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C24H30N4O7S/c1-6-12-28(13-7-2)36(30,31)18-10-8-16(9-11-18)22(29)25-24-27-26-23(35-24)17-14-19(32-3)21(34-5)20(15-17)33-4/h8-11,14-15H,6-7,12-13H2,1-5H3,(H,25,27,29)
• InChI Key: NQMMTXMRHGSMDD-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NN=C(O2)C3=CC(=C(C(=C3)OC)OC)OC
• Molecular Formula: C24H30N4O7S
• Molecular Weight: 518.6 g/mol

Description

The compound “4-(dipropylsulfamoyl)-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide” is a complex organic molecule. It contains several functional groups including an amide, a sulfamoyl group, and a 1,3,4-oxadiazole ring. The presence of these functional groups suggests that this compound may have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the synthesis of the 3,4,5-trimethoxyphenyl and 1,3,4-oxadiazol-2-yl moieties. These could potentially be synthesized from simpler precursors using established organic chemistry reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms in space and the types of bonds between them. The presence of the amide, sulfamoyl, and 1,3,4-oxadiazole functional groups would likely have a significant impact on the compound’s overall structure.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. For example, the amide group might undergo hydrolysis under acidic or basic conditions, while the sulfamoyl group could potentially participate in substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amide and sulfamoyl groups could enhance its solubility in water, while the multiple aromatic rings could contribute to its stability.

Scientific Research Applications

Anticancer Properties

• Key Findings :
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Molecular Conformation Studies

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Future Directions

The study of complex organic molecules like this one is a vibrant area of research in chemistry and pharmacology. Future work could involve synthesizing this compound, studying its properties, and exploring its potential applications.